Cas no 132951-61-2 (5-Benzoxazolemethanamine,2-(4-fluorophenyl)-a-methyl-, (S)- (9CI))
132951-61-2 structure
Product Name:5-Benzoxazolemethanamine,2-(4-fluorophenyl)-a-methyl-, (S)- (9CI)
CAS No:132951-61-2
MF:C15H13FN2O
MW:256.274926900864
CID:152093
PubChem ID:131567
Update Time:2025-04-19
5-Benzoxazolemethanamine,2-(4-fluorophenyl)-a-methyl-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzoxazolemethanamine,2-(4-fluorophenyl)-a-methyl-, (S)- (9CI)
- (4-fluorophenyl)-alpha-methyl-5-benzoxazole methylamine
- N-ethyl-2-(4-fluorophenyl)-1,3-benzoxazol-5-amine
- S-Flopa
- DTXSID10157877
- AKOS025126803
- 132951-61-2
-
- Inchi: 1S/C15H13FN2O/c1-2-17-12-7-8-14-13(9-12)18-15(19-14)10-3-5-11(16)6-4-10/h3-9,17H,2H2,1H3
- InChI Key: AWAAHDPOYMRMOQ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=NC2C=C(C=CC=2O1)NCC
Computed Properties
- Exact Mass: 256.10129
- Monoisotopic Mass: 256.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 38.1Ų
Experimental Properties
- Density: 1.249
- Boiling Point: 376.6°Cat760mmHg
- Flash Point: 181.6°C
- Refractive Index: 1.633
- PSA: 38.06
5-Benzoxazolemethanamine,2-(4-fluorophenyl)-a-methyl-, (S)- (9CI) Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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